Cas no 80054-40-6 ((E,E)-2,6-Dimethyl-2,6-octadienedial)

• Product Name: (E,E)-2,6-Dimethyl-2,6-octadienedial
• CAS No: 80054-40-6
• Molecular Formula: C₁₀H₁₄O₂
• Molecular Weight: 166.21696
• CID: 706367
• PubChem ID: 11073781

(E,E)-2,6-Dimethyl-2,6-octadienedial Properties

Names and Identifiers

• 2,6-Octadienedial, 2,6-dimethyl-, (E,E)-
• (E,E)-2,6-Dimethyl-2,6-octadienedial
• 2,6-dimethylocta-2,6-dienedial
• starbld0033087
• (6E)-8-oxogeranial
• 10-oxogeranial
• (E,E)-2,6-dimethylocta-2,6-dienedial
• C17622
• 80054-40-6
• Q19598317
• trans,trans-2,6-dimethylocta-2,6-dienedial
• DTXSID901032253
• 8-oxocitral
• 8-Oxogeranial
• (2E,6E)-2,6-dimethylocta-2,6-dienedial
• (2E,6E)-2,6-Dimethyl-2,6-octadienedial
• CHEBI:64239

• InChIKey： GRHWFPUCRVCMRY-TXFIJWAUSA-N
• Inchi： InChI=1S/C10H14O2/c1-9(6-7-11)4-3-5-10(2)8-12/h5-8H,3-4H2,1-2H3/b9-6+,10-5+
• SMILES： CC(=CC=O)CCC=C(C)C=O

Computed Properties

• Exact Mass: 166.099379685g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 5
• Monoisotopic Mass: 166.099379685g/mol
• Heavy Atom Count: 12
• Complexity: 212
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.7
• Topological Polar Surface Area: 34.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Acyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Acyclic monoterpenoids